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Compound of Interest

Compound Name: 3-(Chloromethyl)benzaldehyde

Cat. No.: B1290163 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the Globally Harmonized System

(GHS) classification for the chemical compound 3-(Chloromethyl)benzaldehyde (CAS No.

77072-00-5). It is intended to serve as a critical resource for researchers, scientists, and

professionals in drug development who handle or are investigating this substance. This

document details the known hazards, summarizes available toxicological data, and outlines the

standardized experimental protocols relevant to its GHS classification. Due to the limited

availability of specific experimental data for 3-(Chloromethyl)benzaldehyde, a read-across

approach utilizing data from structurally similar compounds has been employed to provide a

more complete toxicological profile.

GHS Classification and Labeling
Based on information from the European Chemicals Agency (ECHA) C&L Inventory, 3-
(Chloromethyl)benzaldehyde is classified with the following hazards[1]:

Table 1: GHS Classification of 3-(Chloromethyl)benzaldehyde

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1290163?utm_src=pdf-interest
https://www.benchchem.com/product/b1290163?utm_src=pdf-body
https://www.benchchem.com/product/b1290163?utm_src=pdf-body
https://www.benchchem.com/product/b1290163?utm_src=pdf-body
https://www.benchchem.com/product/b1290163?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Chloromethyl_benzaldehyde
https://www.benchchem.com/product/b1290163?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class
Hazard
Category

GHS
Pictogram

Signal Word
Hazard
Statement

Acute Toxicity,

Oral
Category 4 Warning

H302: Harmful if

swallowed[1][2]

[3]

Skin

Corrosion/Irritatio

n

Category 1B Danger

H314: Causes

severe skin

burns and eye

damage[1][2]

Serious Eye

Damage/Eye

Irritation

Category 1 Danger

H314: Causes

severe skin

burns and eye

damage[1][2]

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3 Warning

H335: May

cause respiratory

irritation[1][2]

Precautionary Statements: A comprehensive list of precautionary statements can be found in

the PubChem entry for this compound[1]. Key statements include P260 (Do not breathe

dust/fume/gas/mist/vapours/spray), P280 (Wear protective gloves/protective clothing/eye

protection/face protection), and P301+P330+P331 (IF SWALLOWED: Rinse mouth. Do NOT

induce vomiting), and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several

minutes. Remove contact lenses, if present and easy to do. Continue rinsing)[1].

Toxicological Data Summary
Quantitative toxicological data for 3-(Chloromethyl)benzaldehyde is not readily available in

the public domain. Therefore, this section includes data from closely related analogues, such

as benzaldehyde and benzyl chloride, to provide an indicative toxicological profile. It is crucial

to interpret this data with caution and to consider it as part of a weight-of-evidence approach.

Table 2: Summary of Acute Toxicity Data (Read-Across Approach)
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Substance Test Type
Route of
Exposure

Species Value Reference

Benzaldehyd

e
LD50 Oral Rat 1300 mg/kg [4]

Benzaldehyd

e
LD50 Dermal Rabbit >1250 mg/kg [4]

Benzyl

Chloride
LC50 Inhalation Mouse

150 ppm (2

hours)
[5]

Benzyl

Chloride
LD50 Oral Rat 1231 mg/kg [6]

Experimental Protocols
The GHS classifications are determined based on standardized experimental protocols, such

as those established by the Organisation for Economic Co-operation and Development

(OECD). The following are summaries of the likely methodologies that would be employed to

assess the hazards of 3-(Chloromethyl)benzaldehyde.

Acute Oral Toxicity (OECD Guideline 423)
This method is used to determine the acute oral toxicity of a substance.

Principle: A stepwise procedure is used with a small number of animals per step. The

substance is administered orally to a group of animals at one of the defined dose levels. The

outcome of the test (mortality or survival) determines the next step.

Animal Model: Typically, rats or mice are used.

Procedure: The test substance is administered in a single dose by gavage. Animals are

observed for mortality, clinical signs of toxicity, and body weight changes for at least 14 days.

Endpoint: The test allows for the determination of an LD50 (median lethal dose) value and

the GHS acute toxicity category.
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Skin Corrosion/Irritation (OECD Guideline 404)
This guideline is used to assess the potential of a substance to cause skin corrosion or

irritation.

Principle: The substance is applied to the skin of a test animal, and the resulting skin

reactions are observed and graded.

Animal Model: The albino rabbit is the recommended species.

Procedure: A small area of the animal's skin is shaved. The test substance is applied to the

skin and held in place with a gauze patch for a specified duration (typically 4 hours). Skin

reactions (erythema and edema) are scored at specific intervals after patch removal.

Endpoint: The severity and reversibility of the skin lesions determine whether the substance

is classified as corrosive or an irritant[7].

Serious Eye Damage/Eye Irritation (OECD Guideline 405)
This test evaluates the potential of a substance to cause serious eye damage or irritation.

Principle: The test substance is instilled into the eye of an animal, and the resulting ocular

reactions are assessed.

Animal Model: The albino rabbit is the preferred species.

Procedure: A single dose of the substance is applied into the conjunctival sac of one eye.

The other eye serves as a control. The eyes are examined for corneal opacity, iritis, and

conjunctival redness and chemosis at specific time points.

Endpoint: The severity and persistence of ocular lesions determine the classification for eye

irritation or serious eye damage.

Visualizations
GHS Hazard Assessment Workflow
The following diagram illustrates the logical workflow for the GHS classification of a chemical

substance based on its toxicological profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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